Cas no 26640-44-8 (3,5-Isoxazoledipropanoic acid, dimethyl ester)

• Product Name: 3,5-Isoxazoledipropanoic acid, dimethyl ester
• CAS No: 26640-44-8
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 1430795
• Update Time: 2024-08-15

3,5-Isoxazoledipropanoic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Isoxazoledipropanoic acid, dimethyl ester
• 3,5-Isoxazoledipropanoic acid, 3,5-dimethyl ester

• Inchi： 1S/C11H15NO5/c1-15-10(13)5-3-8-7-9(17-12-8)4-6-11(14)16-2/h7H,3-6H2,1-2H3
• InChI Key： MBFMBKVIKBMZQA-UHFFFAOYSA-N
• SMILES： C(C1=NOC(=C1)CCC(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 241.09505

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 344.8±32.0 °C(Predicted)
• PSA: 78.63
• pka: -1.98±0.20(Predicted)